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Compound of Interest

Compound Name: Triapenthenol

Cat. No.: B8634765 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triapenthenol is a plant growth regulator belonging to the triazole chemical class. Like other

triazoles such as paclobutrazol and uniconazole, it functions by inhibiting the biosynthesis of

gibberellins, which are key hormones responsible for stem elongation.[1][2] This inhibition leads

to a reduction in plant height, resulting in more compact plants with thicker stems and often

darker green leaves.[2] These characteristics can be highly desirable in crop production to

prevent lodging (bending over of the stem) in cereals, improve canopy structure, and potentially

enhance yield by redirecting plant resources from vegetative growth to reproductive

development.[3][4] The application of triazole-based plant growth regulators can be an effective

tool in managing crop architecture and improving resilience to environmental stresses.[5][6]

Mechanism of Action

Triapenthenol, as a triazole-based plant growth regulator, inhibits the activity of the enzyme

kaurene oxidase, a key enzyme in the gibberellin biosynthesis pathway. This blockage leads to

a decrease in the endogenous levels of active gibberellins, resulting in reduced cell elongation

and consequently, stunted growth.
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Caption: Simplified signaling pathway of Triapenthenol's mode of action.
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Effective Concentrations of Triapenthenol for Crop
Research
The following tables summarize estimated effective concentrations of Triapenthenol for foliar

application in key crops, based on data from related triazole plant growth regulators.

Researchers should perform dose-response experiments to determine the optimal

concentration for their specific cultivar and environmental conditions.

Table 1: Estimated Effective Concentrations of Triapenthenol for Wheat and Barley

Crop
Application Timing
(Zadoks scale)

Concentration
Range (mg/L or
ppm)

Expected Effects

Wheat
GS 30-32 (Stem

elongation)
50 - 150

Reduced plant height,

increased stem

thickness, prevention

of lodging.[6]

Barley
GS 31-37 (First node

to flag leaf visible)
50 - 150

Reduced plant height,

improved standability.

[3][7]

Table 2: Estimated Effective Concentrations of Triapenthenol for Soybean

Crop Application Timing
Concentration
Range (mg/L or
ppm)

Expected Effects

Soybean
V3 - V5 (Third to fifth

trifoliate leaf)
25 - 100

Reduced internode

length, more compact

plant architecture.

Experimental Protocols
Protocol 1: Foliar Application of Triapenthenol to Wheat and Barley
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Objective: To evaluate the effect of different concentrations of Triapenthenol on the growth

and lodging resistance of wheat and barley.

Materials:

Triapenthenol solution of desired concentrations (e.g., 50, 100, 150 mg/L)

Surfactant (non-ionic, e.g., 0.1% Tween-20)

Handheld or backpack sprayer

Wheat or barley plants at the appropriate growth stage (Zadoks GS 30-37)[7]

Control solution (water + surfactant)

Personal Protective Equipment (PPE)

Procedure:

Prepare the Triapenthenol solutions to the desired concentrations. Add a non-ionic

surfactant to improve leaf coverage.

Calibrate the sprayer to ensure uniform application.

Apply the solutions to the foliage of the wheat or barley plants until runoff. Ensure complete

coverage of the canopy.

Apply the control solution to a separate set of plants.

Maintain the plants under standard growing conditions.

Measure plant height, stem diameter, and lodging incidence at regular intervals until maturity.

Harvest the plants and measure yield components (e.g., grain yield, thousand-grain weight).

Protocol 2: Foliar Application of Triapenthenol to Soybean

Objective: To assess the impact of Triapenthenol on soybean plant architecture and yield.
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Materials:

Triapenthenol solution of desired concentrations (e.g., 25, 50, 100 mg/L)

Surfactant (non-ionic, e.g., 0.1% Tween-20)

Sprayer

Soybean plants at the V3-V5 growth stage

Control solution (water + surfactant)

PPE

Procedure:

Prepare the Triapenthenol solutions and add the surfactant.

Apply the solutions to the soybean foliage, ensuring thorough coverage.

Treat a control group with the water and surfactant solution.

Monitor plant growth and development throughout the season.

Measure plant height, number of nodes, and internode length at the R1 (flowering) stage.

At harvest, determine yield and yield components (e.g., pods per plant, seeds per pod, seed

weight).
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Caption: General experimental workflow for Triapenthenol application.
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Data Presentation

All quantitative data, such as plant height, stem diameter, lodging score, and yield parameters,

should be recorded and organized into tables for clear comparison between different treatment

groups and the control. Statistical analysis (e.g., ANOVA) should be performed to determine the

significance of the observed effects.

Safety Precautions

Always refer to the Safety Data Sheet (SDS) for Triapenthenol before handling. Use

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, when preparing and applying solutions. Work in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8634765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8634765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

